Cas no 24664-56-0 (3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-phenyl-4-(1-pyrrolidinylmethylene)-)

24664-56-0 structure
Product Name:3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-phenyl-4-(1-pyrrolidinylmethylene)-
CAS No:24664-56-0
Molecular Formula:C15H17N3O
Molecular Weight:255.31498
CID:266727
PubChem ID:3038283
3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-phenyl-4-(1-pyrrolidinylmethylene)- Properties
Names and Identifiers
-
- 3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-phenyl-4-(1-pyrrolidinylmethylene)-
- (4Z)-5-methyl-2-phenyl-4-(pyrrolidin-1-ylmethylidene)pyrazol-3-one
- 2-Pyrazolin-5-one, 3-methyl-1-phenyl-4-((1-pyrrolidinyl)methylene)-
- 24664-56-0
- 3-Methyl-1-phenyl-4-((N-pyrrolidino)methylene)-2-pyrazolin-5-one
- 3-Methyl-1-phenyl-4-((1-pyrrolidinyl)methylene)-2-pyrazolin-5-one
- BRN 0798582
- 5-25-14-00511 (Beilstein Handbook Reference)
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- InChIKey: WHNGAXRFVNWKEE-KAMYIIQDSA-N
- Inchi: InChI=1S/C15H17N3O/c1-12-14(11-17-9-5-6-10-17)15(19)18(16-12)13-7-3-2-4-8-13/h2-4,7-8,11H,5-6,9-10H2,1H3/b14-11-
- SMILES: CC1=NN(C2C=CC=CC=2)C(=O)/C/1=C\N1CCCC1
Computed Properties
- Exact Mass: 255.13731
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 2
- Monoisotopic Mass: 255.137162174g/mol
- Heavy Atom Count: 19
- Complexity: 415
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.2
- Topological Polar Surface Area: 35.9Ų
Experimental Properties
- PSA: 35.91
3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-phenyl-4-(1-pyrrolidinylmethylene)- Related Literature
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Mahdi Jamshidi,Ameneh Amani,Sadegh Khazalpour,Sara Torabi,Davood Nematollahi New J. Chem., 2021,45, 18246-18267
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Weihao Pan,Jiahao Dong,Taijiang Gui,Ren Liu,Xiaoya Liu,Jing Luo Soft Matter, 2022,18, 2829-2841
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Vashen Moodley,Suresh Maddila,Sreekantha B. Jonnalagadda,Werner E. van Zyl New J. Chem., 2017,41, 6455-6463
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Lei Wu,Yuyu Fang,Yiming Jia,Yuanyou Yang,Jiali Liao,Ning Liu,Xinshi Yang,Wen Feng,Jialin Ming,Lihua Yuan Dalton Trans., 2014,43, 3835-3838
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Bishnu P. Biswal,Dhanraj B. Shinde,Rahul Banerjee Nanoscale, 2013,5, 10556-10561
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10. Back matter
24664-56-0 (3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-phenyl-4-(1-pyrrolidinylmethylene)-) Related Products
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